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Compound of Interest

Compound Name: 4-Ethyloctane

cat. No.: B094392

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 4-ethyloctane, a branched alkane hydrocarbon. The information is curated for
professionals in research, science, and drug development who require detailed data for their
work.

Core Molecular Information

4-Ethyloctane is a structural isomer of decane, characterized by an eight-carbon (octane)
backbone with a two-carbon (ethyl) group attached to the fourth carbon atom.[1] This branching
influences its physical properties and molecular interactions.

Quantitative Data Summary

The fundamental molecular and physical properties of 4-ethyloctane are summarized in the
table below for easy reference and comparison.
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Molecular Formula

C1oH22[1][2][3]

Molecular Weight

142.28 g/mol [1]

CAS Registry Number

15869-86-0[2][3]

Boiling Point 163.6 °C to 168 °C[3][4]
Density 0.733 g/cm?3[3]
Refractive Index 1.4131[3]

Flash Point 36.5 °CJ[3]

Vapor Pressure

2.69 mmHg at 25°CJ[3]

Experimental Protocols

The characterization of 4-ethyloctane typically involves standard analytical techniques used

for volatile organic compounds. A general workflow for the identification and quantification of 4-

ethyloctane in a sample is outlined below.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

Sample Preparation: The sample containing or suspected to contain 4-ethyloctane is diluted

in a suitable volatile solvent, such as hexane or pentane, to an appropriate concentration.

* Injection: A small volume (typically 1 uL) of the prepared sample is injected into the gas

chromatograph.

o Gas Chromatography Separation: The sample is vaporized and carried by an inert gas (e.g.,

helium) through a capillary column. The separation is based on the compound's boiling point

and affinity for the stationary phase of the column. A non-polar column is typically used for

alkane analysis.

e Mass Spectrometry Detection: As the separated components elute from the GC column, they

enter the mass spectrometer. The molecules are ionized, typically by electron ionization (El),

and fragmented.
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o Data Analysis: The mass spectrometer detects the mass-to-charge ratio of the fragments.
The resulting mass spectrum is a unique fingerprint of the molecule. The retention time from
the GC and the mass spectrum are compared to a known standard of 4-ethyloctane or a
spectral library (e.g., NIST) for positive identification.[2]

Workflow Visualization

The following diagram illustrates the general workflow for the analysis of 4-ethyloctane using
Gas Chromatography-Mass Spectrometry (GC-MS).
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GC-MS Analysis Workflow for 4-Ethyloctane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 4-Ethyloctane (15869-86-0) for sale [vulcanchem.com]
e 2. Octane, 4-ethyl- [webbook.nist.gov]

» 3. 4-Ethyloctane | lookchem [lookchem.com]

e 4. 4-ethyloctane [stenutz.eu]

« To cite this document: BenchChem. [An In-depth Technical Guide to 4-Ethyloctane].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094392#4-ethyloctane-molecular-formula-and-
weight]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b094392?utm_src=pdf-body
https://webbook.nist.gov/cgi/inchi?ID=C15869860&Mask=200
https://www.benchchem.com/product/b094392?utm_src=pdf-body
https://www.benchchem.com/product/b094392?utm_src=pdf-body-img
https://www.benchchem.com/product/b094392?utm_src=pdf-body
https://www.benchchem.com/product/b094392?utm_src=pdf-custom-synthesis
https://www.vulcanchem.com/product/vc21046787
https://webbook.nist.gov/cgi/inchi?ID=C15869860&Mask=200
https://www.lookchem.com/ProductWholeProperty_LCPL340565.htm
https://www.stenutz.eu/chem/solv6%20(2).php?name=4-ethyloctane
https://www.benchchem.com/product/b094392#4-ethyloctane-molecular-formula-and-weight
https://www.benchchem.com/product/b094392#4-ethyloctane-molecular-formula-and-weight
https://www.benchchem.com/product/b094392#4-ethyloctane-molecular-formula-and-weight
https://www.benchchem.com/product/b094392#4-ethyloctane-molecular-formula-and-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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